Cas no 728919-13-9 (4'-(trifluoromethoxy)-[1,1'-biphenyl]-2-carbaldehyde)

4'-(Trifluoromethoxy)-[1,1'-biphenyl]-2-carbaldehyde is a versatile aromatic aldehyde featuring a biphenyl core substituted with a trifluoromethoxy group at the 4' position. Its electron-withdrawing trifluoromethoxy moiety enhances reactivity in cross-coupling and condensation reactions, making it valuable in pharmaceutical and agrochemical synthesis. The aldehyde group provides a functional handle for further derivatization.
4'-(trifluoromethoxy)-[1,1'-biphenyl]-2-carbaldehyde structure
728919-13-9 structure
Product Name:4'-(trifluoromethoxy)-[1,1'-biphenyl]-2-carbaldehyde
CAS No:728919-13-9
MF:C14H9F3O2
MW:266.215274572372
MDL:MFCD06739448
CID:1758011
PubChem ID:2760718
Update Time:2025-06-18

4'-(trifluoromethoxy)-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(trifluoromethoxy)phenyl]benzaldehyde
    • PubChem10303
    • AC1MC3BH
    • CTK7H9989
    • AG-A-63536
    • 4'-TRIFLUOROMETHOXY-BIPHENYL-2-CARBALDEHYDE
    • 4'-Trifluoromethoxybiphenyl-2-carbaldehyde
    • 4'-(trifluoromethoxy)-[1,1'-biphenyl]-2-carbaldehyde
    • E90013
    • AKOS005819925
    • SCHEMBL19769347
    • DTXSID50375316
    • 728919-13-9
    • MFCD06739448
    • NCGC00373939-01
    • 4'-(Trifluoromethoxy)biphenyl-2-carbaldehyde
    • GFDYSHSBKDFJJD-UHFFFAOYSA-N
    • CS-0194476
    • MDL: MFCD06739448
    • Inchi: 1S/C14H9F3O2/c15-14(16,17)19-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-18/h1-9H
    • InChI Key: GFDYSHSBKDFJJD-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)C1C=CC=CC=1C=O)(F)F

Computed Properties

  • Exact Mass: 266.05500
  • Monoisotopic Mass: 266.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 4.06470

4'-(trifluoromethoxy)-[1,1'-biphenyl]-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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